alpha-Pyrrolidinopropiophenone

• IUPAC Name: 1-phenyl-2-pyrrolidin-1-ylpropan-1-one
• InChI: InChI=1S/C13H17NO/c1-11(14-9-5-6-10-14)13(15)12-7-3-2-4-8-12/h2-4,7-8,11H,5-6,9-10H2,1H3
• InChI Key: KPUJAQRFIJAORQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC=CC=C1)N2CCCC2
• Molecular Formula: C13H17NO
• DSSTOX Substance ID: DTXSID50897462
• Molecular Weight: 203.28 g/mol
• CAS RN: 19134-50-0

Description

Alpha-Pyrrolidinopropiophenone (α-PPP) is a stimulant drug. It is similar in structure to the appetite suppressant diethylpropion and has analogous effects in animals. It has been detected by laboratories in Germany as an ingredient in “ecstasy” tablets seized by law enforcement authorities.

Synthesis Analysis

While there is limited information available on the synthesis of α-PPP, it is known that pyrovalerone derivatives, including α-PPP, have been synthesized for research purposes.

Molecular Structure Analysis

The molecular formula of α-PPP is C13H17NO. The average mass is 203.280 Da and the monoisotopic mass is 203.131012 Da.

Chemical Reactions Analysis

The metabolism of α-PPP in humans involves two major metabolic pathways. One pathway involves the reduction of the β-keto moiety to 1-phenyl-2-(pyrrolidin-1-yl)pentan-1-ol (OH-α-PPP), which is then partly followed by conjugation to its glucuronide. The other pathway involves the oxidation at the 2"-position of the pyrrolidine ring to α-(2"-oxo-pyrrolidino)valerophenone (2"-oxo-α-PPP) via the putative intermediate α-(2"-hydroxypyrrolidino)valerophenone (2"-OH-α-PPP).

Physical And Chemical Properties Analysis

α-PPP is a beige powder. The molecular formula is C13H17NO and the molar mass is 203.285 g·mol −1.

Scientific Research Applications

Metabolic Pathways and Detection Techniques

• Metabolism in Animal Models : α-Pyrrolidinopropiophenone (PPP) is extensively metabolized in rat models. Metabolic pathways include hydroxylation of the pyrrolidine ring, dehydrogenation to the corresponding lactam, hydroxylation of the aromatic ring, and dealkylation to primary amines. These metabolic processes are crucial for understanding the drug's interaction within biological systems (Springer, Fritschi, & Maurer, 2003).

• Toxicological Detection : The development of toxicological detection procedures for PPP in urine using gas chromatography-mass spectrometry (GC-MS) is a significant advancement. This allows for the identification of metabolites, which is essential for forensic and medical purposes (Springer, Peters, Fritschi, & Maurer, 2002).

Enzyme Involvement and Kinetics

• Cytochrome P450 Enzymes : Understanding the specific human hepatic cytochrome P450 enzymes involved in the metabolism of PPP is crucial for predicting its interactions with other substances and for personalized medicine. Key enzymes like CYP2C19 and CYP2D6 play a significant role in PPP's biotransformation (Springer et al., 2003).

Mechanism of Action

α-PPP, like other cathinones, exerts stimulant effects on the central nervous system. It produces heightened alertness and awareness, increased energy and motivation, euphoria, excitement, improved mood, openness in communication, sociability, and talkativeness.

Safety and Hazards

α-PPP is harmful if swallowed. After swallowing, it is advised to rinse the mouth and call a poison center or doctor if one feels unwell. It is also recommended to wash thoroughly after handling and not to eat, drink, or smoke when using this product.

Future Directions

Given the increasing prevalence of novel psychoactive substances (NPSs), including pyrovalerone derivatives like α-PPP, these substances warrant special attention from healthcare specialists. Future research should focus on whether the metabolites of α-pyrrolidinophenones contribute to their central actions and/or side effects. As the designer drug subculture continues to evolve, new α-pyrrolidinophenone derivatives will undoubtedly appear.